Cas no 1807032-88-7 (Methyl 2,3-dibromo-6-fluorobenzoate)

• Product Name: Methyl 2,3-dibromo-6-fluorobenzoate
• CAS No: 1807032-88-7
• MF: C₈H₅Br₂FO₂
• MW: 311.930504560471
• MDL: MFCD28784664
• CID: 4707838
• Update Time: 2025-05-23

Methyl 2,3-dibromo-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dibromo-6-fluorobenzoate

• MDL： MFCD28784664
• Inchi： 1S/C8H5Br2FO2/c1-13-8(12)6-5(11)3-2-4(9)7(6)10/h2-3H,1H3
• InChI Key： ZPASMKRORGSCHV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)OC)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2,3-dibromo-6-fluorobenzoate

Methyl 2,3-dibromo-6-fluorobenzoate (CAS No. 1807032-88-7): A Comprehensive Overview

Methyl 2,3-dibromo-6-fluorobenzoate (CAS No. 1807032-88-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and fluoro substituents, exhibits distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and fluorine atoms imparts enhanced reactivity and stability, making it a preferred choice for researchers exploring novel synthetic pathways.

The structural framework of Methyl 2,3-dibromo-6-fluorobenzoate consists of a benzoate ester group attached to a benzene ring substituted with two bromine atoms at the 2 and 3 positions and a fluorine atom at the 6 position. This specific arrangement of functional groups contributes to its versatility in chemical transformations, enabling its use in diverse synthetic applications. The compound's molecular formula, C₈H₅Br₂FO₃, reflects its composition and highlights the presence of halogen atoms, which are known to play a crucial role in modulating biological activity.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated benzoates due to their potential as pharmacophores in drug discovery. Methyl 2,3-dibromo-6-fluorobenzoate has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas. Its brominated structure allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex organic molecules. These reactions are pivotal in the development of novel drugs with improved efficacy and selectivity.

One of the most compelling aspects of Methyl 2,3-dibromo-6-fluorobenzoate is its role in the synthesis of bioactive compounds with potential antimicrobial and anticancer properties. Researchers have leveraged its structural features to develop derivatives that exhibit inhibitory effects on specific enzymes and receptors involved in pathogenic processes. For instance, studies have demonstrated that certain halogenated benzoates can interfere with bacterial DNA gyrase and topoisomerase II, critical targets for antibiotics. The fluorine atom, in particular, has been shown to enhance binding affinity and metabolic stability, contributing to the compound's pharmacological profile.

The agrochemical sector has also benefited from the use of Methyl 2,3-dibromo-6-fluorobenzoate as a precursor in the development of advanced pesticides and herbicides. Its ability to undergo selective modifications allows for the creation of compounds that target specific pests while minimizing environmental impact. Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes for halogenated benzoates, emphasizing the importance of efficient and eco-friendly methodologies. This aligns with global efforts to reduce the ecological footprint of chemical production without compromising efficacy.

The chemical reactivity of Methyl 2,3-dibromo-6-fluorobenzoate makes it an attractive candidate for further investigation in material science applications. For example, its incorporation into polymer matrices can enhance thermal stability and flame retardancy properties. Additionally, the compound's ability to participate in coordination chemistry has led to its use as a ligand or anchor molecule in catalytic systems. These applications underscore the broad utility of halogenated benzoates beyond traditional pharmaceuticals and agrochemicals.

In conclusion, Methyl 2,3-dibromo-6-fluorobenzoate (CAS No. 1807032-88-7) represents a fascinating compound with multifaceted applications across various scientific disciplines. Its unique structural features and chemical properties make it indispensable in synthetic chemistry, drug discovery, and material science. As research continues to uncover new possibilities for this versatile intermediate, its significance is expected to grow further. The ongoing exploration of its derivatives and synthetic pathways promises to yield innovative solutions to complex challenges in medicine and industry.